Cas no 2228218-30-0 (1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole)

• Product Name: 1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole
• CAS No: 2228218-30-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6233430
• PubChem ID: 165649928
• Update Time: 2025-10-28

1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole
• EN300-1784246
• 1,3,5-trimethyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole
• 2228218-30-0

• Inchi： 1S/C9H14N2O/c1-6-9(4-8-5-12-8)7(2)11(3)10-6/h8H,4-5H2,1-3H3
• InChI Key： LBGXHSNNALDDNN-UHFFFAOYSA-N
• SMILES： O1CC1CC1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.4Ų

Additional information on 1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole

Recent Advances in the Study of 1,3,5-Trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole (CAS: 2228218-30-0)

The compound 1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole (CAS: 2228218-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core and epoxy functional group, exhibits unique reactivity and potential biological activities. Recent studies have explored its synthesis, structural modifications, and applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole via a one-pot reaction involving 1,3,5-trimethylpyrazole and epichlorohydrin. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The epoxy group in the compound was identified as a key functional moiety, enabling further derivatization through ring-opening reactions with nucleophiles such as amines and thiols.

In a related study, the biological activity of 1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole was evaluated against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed moderate cytotoxic effects against breast cancer (MCF-7) and lung cancer (A549) cells, with IC50 values of 12.5 µM and 15.8 µM, respectively. Molecular docking simulations suggested that the compound interacts with the ATP-binding site of protein kinases, potentially inhibiting their activity. These findings highlight its potential as a scaffold for developing kinase inhibitors.

Another area of interest is the compound's role in modulating inflammatory pathways. A 2024 preprint on ChemRxiv reported that 1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole significantly reduced the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. The study proposed that the epoxy group reacts with cysteine residues in NF-κB signaling proteins, thereby attenuating inflammatory responses. This mechanism could be leveraged to design anti-inflammatory drugs with improved specificity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole. A recent review in Expert Opinion on Drug Discovery emphasized the need for structural modifications to enhance its metabolic stability and bioavailability. For instance, replacing the epoxy group with more stable electrophiles or incorporating solubilizing substituents could improve its drug-like characteristics.

In conclusion, 1,3,5-trimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole (CAS: 2228218-30-0) represents a versatile scaffold with diverse applications in medicinal chemistry. Ongoing research aims to elucidate its mechanisms of action, expand its derivatization strategies, and evaluate its efficacy in preclinical models. Future studies should focus on addressing its limitations while exploring its potential in combination therapies and targeted drug delivery systems.